Cas no 2228909-57-5 (2-(3-methyloxetan-3-yl)ethanethioamide)

2-(3-Methyloxetan-3-yl)ethanethioamide is a sulfur-containing organic compound featuring a methyl-substituted oxetane ring linked to a thioamide functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of heterocyclic compounds and as a building block for pharmaceuticals or agrochemicals. The oxetane ring enhances stability while maintaining moderate polarity, and the thioamide group offers versatile reactivity for nucleophilic or metal-coordination applications. Its balanced lipophilicity and steric profile make it suitable for designing bioactive molecules with improved metabolic stability. The compound is typically handled under inert conditions due to the sensitivity of the thioamide moiety.
2-(3-methyloxetan-3-yl)ethanethioamide structure
2228909-57-5 structure
Product Name:2-(3-methyloxetan-3-yl)ethanethioamide
CAS No:2228909-57-5
MF:C6H11NOS
MW:145.222640275955
CID:6264815
PubChem ID:165716133
Update Time:2025-05-28

2-(3-methyloxetan-3-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyloxetan-3-yl)ethanethioamide
    • EN300-1818627
    • 2228909-57-5
    • Inchi: 1S/C6H11NOS/c1-6(2-5(7)9)3-8-4-6/h2-4H2,1H3,(H2,7,9)
    • InChI Key: BFGXOODKYYCBEG-UHFFFAOYSA-N
    • SMILES: S=C(CC1(C)COC1)N

Computed Properties

  • Exact Mass: 145.05613515g/mol
  • Monoisotopic Mass: 145.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.3Ų

2-(3-methyloxetan-3-yl)ethanethioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1818627-0.05g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
0.05g
$612.0 2023-09-19
Enamine
EN300-1818627-0.1g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
0.1g
$640.0 2023-09-19
Enamine
EN300-1818627-0.25g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
0.25g
$670.0 2023-09-19
Enamine
EN300-1818627-0.5g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
0.5g
$699.0 2023-09-19
Enamine
EN300-1818627-1.0g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
1g
$728.0 2023-06-01
Enamine
EN300-1818627-2.5g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
2.5g
$1428.0 2023-09-19
Enamine
EN300-1818627-5.0g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
5g
$2110.0 2023-06-01
Enamine
EN300-1818627-10.0g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
10g
$3131.0 2023-06-01
Enamine
EN300-1818627-1g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
1g
$728.0 2023-09-19
Enamine
EN300-1818627-5g
2-(3-methyloxetan-3-yl)ethanethioamide
2228909-57-5
5g
$2110.0 2023-09-19

Additional information on 2-(3-methyloxetan-3-yl)ethanethioamide

Recent Advances in the Study of 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thioamide derivative, characterized by its unique oxetane ring structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and enzyme inhibition activities. The compound's distinct chemical properties and biological activities make it a valuable candidate for further investigation and development.

The primary objective of recent studies has been to elucidate the molecular mechanisms underlying the biological activities of 2-(3-methyloxetan-3-yl)ethanethioamide. Researchers have employed a combination of computational modeling, synthetic chemistry, and in vitro assays to explore its interactions with biological targets. Notably, the compound has demonstrated potent inhibitory effects against specific enzymes involved in pathogenic pathways, suggesting its potential as a novel therapeutic agent.

One of the key findings from recent research is the compound's ability to modulate the activity of certain bacterial enzymes, making it a promising candidate for addressing antibiotic resistance. In vitro studies have shown that 2-(3-methyloxetan-3-yl)ethanethioamide exhibits significant inhibitory activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. These findings highlight its potential as a lead compound for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 2-(3-methyloxetan-3-yl)ethanethioamide has also been investigated for its anticancer potential. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines by targeting specific signaling pathways. The oxetane ring in its structure is believed to enhance its bioavailability and metabolic stability, which are critical factors for drug development. Further research is needed to fully understand its mechanism of action and optimize its pharmacological profile.

The synthesis and structural optimization of 2-(3-methyloxetan-3-yl)ethanethioamide have also been a focus of recent studies. Researchers have developed efficient synthetic routes to produce the compound with high purity and yield. Modifications to the thioamide moiety and the oxetane ring have been explored to improve its biological activity and reduce potential side effects. These efforts are crucial for advancing the compound toward preclinical and clinical development.

In conclusion, 2-(3-methyloxetan-3-yl)ethanethioamide (CAS: 2228909-57-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in vivo. The continued exploration of this compound holds great potential for addressing unmet medical needs in antimicrobial and anticancer therapy.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.